Cas no 61509-78-2 (2-Naphthalenesulfonamide, N,N-dimethyl-6-(phenylamino)-)

• Product name: 2-Naphthalenesulfonamide, N,N-dimethyl-6-(phenylamino)-
• CAS No: 61509-78-2
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.41272
• CID: 476851
• PubChem ID: 71395152

2-Naphthalenesulfonamide, N,N-dimethyl-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, N,N-dimethyl-6-(phenylamino)-
• 6-anilino-N,N-dimethylnaphthalene-2-sulfonamide
• 61509-78-2
• DTXSID40816788

• Inchi： InChI=1S/C18H18N2O2S/c1-20(2)23(21,22)18-11-9-14-12-17(10-8-15(14)13-18)19-16-6-4-3-5-7-16/h3-13,19H,1-2H3
• InChI Key： OHGWBETWPJVOGC-UHFFFAOYSA-N
• SMILES： CN(C)S(=O)(=O)C1=CC2=C(C=C1)C=C(C=C2)NC3=CC=CC=C3

Computed Properties

• Exact Mass: 326.10904
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 49.41